Cas no 23244-88-4 (1H-Indazol-6-ol)

• Product Name: 1H-Indazol-6-ol
• CAS No: 23244-88-4
• MF: C₇H₆N₂O
• MW: 134.13534116745
• MDL: MFCD00022788
• CID: 52272
• PubChem ID: 135483987
• Update Time: 2025-04-18

1H-Indazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxyindazole
• TIMTEC-BB SBB003966
• 2-AMINO-8-HYDROXYQUINOLINE
• 2-AMINO-8-QUINOLINOL
• 2-AMINOQUINOLIN-8-OL
• 2-Aminoquinoline-8-ol
• 1,2-dihydroindazol-6-one
• 1H-indazol-6-ol
• 6-Hydroxy 1H-indazole
• 6-Hydroxy-1H-indazole
• 1(2)H-Indazol-6-ol
• 6-indazolol
• EINECS 245-519-5
• indazol-6-ol
• Indazole,6-hydroxy
• Indazole, 6-hydroxy-
• BAS 00226160
• 6-Isoindazolol
• 6-Hydroxyindazol
• NSC92744
• indazol-6(1h)-one
• PubChem15662
• KSC203S9L
• NUYZVDBIVNOTSC-UHFFFAOYSA-N
• BCP21369
• MFCD00022788
• 1,2-dihydroindazol-6-one;6-Hydroxyindazole
• Z1198147845
• 23244-88-4
• H1359
• FT-0653247
• W-206819
• BRN 0003215
• AM20050476
• 2K4
• AC-7223
• EN300-100085
• NoName_418
• 4-23-00-02515 (Beilstein Handbook Reference)
• SY005228
• 1935152-48-9
• CS-W001119
• NSC-92744
• PS-5138
• AKOS005258496
• starbld0007539
• SCHEMBL7806753
• 1,2-Dihydro-6H-indazol-6-one
• AKOS025395614
• NSC 92744
• PB20869
• A816640
• 6-Hydroxy-1H-indazole, 97%
• SCHEMBL177086
• DTXSID70901318
• NS00050853
• Q27453053
• 1H-Indazol-6(2H)-one
• 1H-Indazol-6-ol

• MDL： MFCD00022788
• Inchi： 1S/C7H6N2O/c10-6-2-1-5-4-8-9-7(5)3-6/h1-4,10H,(H,8,9)
• InChI Key： NUYZVDBIVNOTSC-UHFFFAOYSA-N
• SMILES： OC1C=CC2C=NNC=2C=1
• BRN： 0003215

Computed Properties

• Exact Mass: 134.04800
• Monoisotopic Mass: 134.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.9
• Surface Charge: 0
• Tautomer Count: 12

Experimental Properties

• Color/Form: Light brown powder
• Density: 1.34
• Melting Point: 217.0 to 221.0 deg-C
• Boiling Point: 366.5°C at 760 mmHg
• Flash Point: 140.9℃
• Refractive Index: 1.76
• PSA: 48.91000
• LogP: 1.26850

1H-Indazol-6-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26; S36
• RTECS：NK8010000
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature
• Safety Term：26-36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles